5-Bromo-2,4-dimethoxybenzaldehyde
Overview
Description
5-Bromo-2,4-dimethoxybenzaldehyde undergoes coupling with benzo[b]thiophene-2-boronic acid in the presence of tetrakis(triphenylphosphine)palladium to give 5-(benzo[b]thien-2-yl)-2,4-dimethoxybenzaldehyde.
Scientific Research Applications
Nonlinear Optical Properties
5-Bromo-2,3-dimethoxybenzaldehyde (5-BRB), alongside other brominated derivatives of dimethoxybenzaldehyde, has been extensively studied for its linear and nonlinear optical properties. Research by Aguiar et al. (2022) highlights that the bromine substitution enhances the nonlinear third-order susceptibility of these compounds. This property makes them promising as materials for nonlinear optical (NLO) applications. They found that the bromine atom in 5-BRB positively affects its NLO properties, with theoretical predictions indicating significant susceptibility values (Aguiar et al., 2022).
Molecular Structure and Reactivity
The molecular structure and reactivity of 5-BRB have been characterized in detail. Borges et al. (2022) synthesized and analyzed the molecular structure and packing of 5-BRB. Their research involved solid-state characterization, providing insights into the compound's electronic properties and molecular interactions. This study is essential for understanding the physical-chemical properties of 5-BRB and its potential applications in various fields (Borges et al., 2022).
Synthesis and Applications in Drug Discovery
While the user has requested to exclude information related to drug use, dosage, and side effects, it's worth noting that derivatives of 5-Bromo-2,4-dimethoxybenzaldehyde have been synthesized as intermediates in drug discovery processes. For instance, Li et al. (2012) described the synthesis of a compound involving this compound as an intermediate step. This emphasizes the compound's relevance in the synthesis of more complex molecules (Li et al., 2012).
Safety and Hazards
Future Directions
The bromine atom has a beneficial effect on the nonlinear third-order susceptibility of 2,3-dimethoxybenzaldehyde, with theoretical predictions for 6-BRB and 5-BRB . These findings were favorably compared with available theoretical and experimental data of other organic crystals that may be promising as NLO materials .
Mechanism of Action
Target of Action
It’s known that the compound undergoes coupling with benzo[b]thiophene-2-boronic acid .
Mode of Action
The mode of action of 5-Bromo-2,4-dimethoxybenzaldehyde involves a coupling reaction with benzo[b]thiophene-2-boronic acid in the presence of tetrakis(triphenylphosphine)palladium(0) to give 5-(benzo[b]thien-2-yl)-2,4-dimethoxybenzaldehyde . This suggests that the compound may interact with its targets through a coupling mechanism.
Pharmacokinetics
It’s known that the compound is a solid at room temperature and has a melting point of 140-141 °c . These properties could potentially impact its bioavailability.
Result of Action
It’s known that the compound has been used in the preparation of 1,2-dihydro-4,6-dimethoxy-3-methylbenzocyclobuten-1-ol , suggesting that it may have a role in the synthesis of other compounds.
Action Environment
It’s known that the compound should be stored under inert gas (nitrogen or argon) at 2-8°c , suggesting that temperature and atmospheric conditions could potentially impact its stability.
Biochemical Analysis
Biochemical Properties
It is known to undergo coupling with benzo[b]thiophene-2-boronic acid in the presence of tetrakis (triphenylphosphine)palladium(0) to give 5-(benzo[b]thien-2-yl)-2,4-dimethoxybenzaldehyde .
Molecular Mechanism
It is known to undergo coupling reactions, but the exact molecular interactions and changes in gene expression are not documented .
Properties
IUPAC Name |
5-bromo-2,4-dimethoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO3/c1-12-8-4-9(13-2)7(10)3-6(8)5-11/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXDIELLGFUEAIX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C=O)Br)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50349916 | |
Record name | 5-Bromo-2,4-dimethoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50349916 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
130333-46-9 | |
Record name | 5-Bromo-2,4-dimethoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50349916 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-2,4-dimethoxybenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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